
Cyclopentanone, semicarbazone CAS number
and safety data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclopentanone, semicarbazone

Cat. No.: B14723830 Get Quote

Technical Guide: Cyclopentanone
Semicarbazone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and safety data for cyclopentanone semicarbazone, a derivative of cyclopentanone. This

document is intended to serve as a key resource for professionals in research and

development.

Chemical Identification and Properties
Cyclopentanone semicarbazone is a chemical compound formed through the condensation

reaction of cyclopentanone and semicarbazide. It is primarily used in the identification and

characterization of cyclopentanone.

Table 1: Chemical Identification of Cyclopentanone Semicarbazone
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Identifier Value

Chemical Name Cyclopentanone, semicarbazone

Synonyms
(cyclopentylideneamino)urea, 2-

Cyclopentylidenehydrazinecarboxamide

CAS Number 5459-00-7[1]

Molecular Formula C₆H₁₁N₃O

Molecular Weight 141.17 g/mol

Table 2: Physical Properties of Cyclopentanone Semicarbazone and its Precursor

Property
Cyclopentanone
Semicarbazone

Cyclopentanone
(Precursor)

Physical State Solid Liquid[2]

Appearance - Clear[2]

Melting Point 203 °C[3] -51 °C[2][4]

Boiling Point - 130 - 131 °C[2][4]

Flash Point - 26 °C[2]

Safety and Handling
A specific Safety Data Sheet (SDS) for cyclopentanone semicarbazone is not readily available.

Therefore, it is crucial to handle this compound with care, assuming it may possess hazards

similar to its precursor, cyclopentanone. The safety information for cyclopentanone is

summarized below.

Table 3: Hazard Information for Cyclopentanone (CAS: 120-92-3)
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Hazard Category
Classification & Precautionary
Statements

GHS Pictograms GHS02 (Flammable), GHS07 (Irritant)

Signal Word Warning

Hazard Statements

H226: Flammable liquid and vapor.[4][5] H315:

Causes skin irritation.[4][5] H319: Causes

serious eye irritation.[4][5]

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[4][6]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4][6]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Handling and Storage:

Keep container tightly closed in a dry and well-ventilated place.[4]

Keep away from sources of ignition.[4]

Ground/bond container and receiving equipment to prevent static discharge.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

First Aid Measures:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing.
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If swallowed: Rinse mouth. Do NOT induce vomiting.

Experimental Protocol: Synthesis of
Cyclopentanone Semicarbazone
The following protocol details a general method for the synthesis of semicarbazones from a

ketone, adapted for cyclopentanone.

Objective: To synthesize cyclopentanone semicarbazone via a condensation reaction.

Materials:

Semicarbazide hydrochloride (44.8 mmol)

Anhydrous sodium acetate (58.3 mmol)

Ethanol (50 mL)

Cyclopentanone (40.4 mmol)

Procedure:

Prepare a suspension of semicarbazide hydrochloride in ethanol in a round-bottom flask.

Add anhydrous sodium acetate to the suspension.

Heat the mixture to reflux and stir for 1 hour.

Filter the suspension while it is still hot to remove precipitated sodium chloride.

Transfer the filtrate to a new flask.

Add cyclopentanone to the filtrate.

Heat the reaction mixture to reflux and stir for 2 hours.

Allow the reaction to cool to room temperature and then let it stand overnight to allow for

crystallization.
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Filter the resulting suspension to collect the solid product.

Wash the collected solid with cold ethanol (3 x 50 mL).

Dry the solid product under reduced pressure in a vacuum oven.

Expected Outcome: A crystalline solid of cyclopentanone semicarbazone.

Visualization of Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of cyclopentanone

semicarbazone.
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1. Prepare Suspension
Semicarbazide HCl & Sodium Acetate in Ethanol

2. Reflux & Stir
(1 hour)

3. Hot Filtration
(Remove NaCl)

4. Add Cyclopentanone
to Filtrate

5. Reflux & Stir
(2 hours)

6. Cool & Crystallize
(Room Temperature, Overnight)

7. Filter Suspension
(Collect Product)

8. Wash with Cold Ethanol

9. Dry under Vacuum

Click to download full resolution via product page

Caption: Synthesis workflow for cyclopentanone semicarbazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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